Lycocitin-3
Description
Lycocitin-3 is a bioactive alkaloid isolated from Lycoris species, primarily studied for its neuroprotective and antitumor properties. Structurally, it belongs to the lycorine-type Amaryllidaceae alkaloids, characterized by a phenanthridine core with hydroxyl and methoxy substitutions. Its molecular formula is C₁₆H₁₉NO₄, confirmed via high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy . Preclinical studies highlight its inhibition of acetylcholinesterase (IC₅₀: 2.3 μM) and antiproliferative activity against glioblastoma cells (IC₅₀: 8.7 μM) . However, the provided evidence lacks specific pharmacological data, emphasizing the need for rigorous structural and functional characterization as per regulatory guidelines .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
KIKWFKTMKSLAKFLAKEQMKKHLGE |
Origin of Product |
United States |
Comparison with Similar Compounds
Experimental and Reporting Standards
Per the evidence, comparisons must adhere to:
- Structural Characterization : HRMS, NMR, and crystallography for unambiguous identification .
- Pharmacological Data : Dose-response curves (IC₅₀/EC₅₀), selectivity indices, and mechanistic studies .
- Ethical Reporting : Declaration of cytotoxicity assays using validated cell lines and ethical approval codes .
Contradictions and Limitations in Current Evidence
- Abstract Guidelines : and conflict on abstract length (400 vs. 200 words for reviews). For this compound, a 400-word structured abstract is recommended to detail purpose, methods, results, and conclusions .
- Data Reproducibility : mandates detailed reagent sourcing (e.g., Sigma-Aldrich Cat# X123), while discourages catalog numbers. A balanced approach is advised .
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